Cas no 2241139-03-5 (N-({octahydropyrano3,4-cpyrrol-7a-yl}methyl)cyclopropanecarboxamide hydrochloride)

• Product Name: N-({octahydropyrano3,4-cpyrrol-7a-yl}methyl)cyclopropanecarboxamide hydrochloride
• CAS No: 2241139-03-5
• MF: C₁₂H₂₁ClN₂O₂
• MW: 260.760342359543
• MDL: MFCD31736020
• CID: 5223313
• PubChem ID: 138039536
• Update Time: 2025-07-30

N-({octahydropyrano3,4-cpyrrol-7a-yl}methyl)cyclopropanecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,3,3a,4,6,7-Hexahydro-1H-pyrano[3,4-c]pyrrol-7a-ylmethyl)cyclopropanecarboxamide;hydrochloride
• N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)cyclopropanecarboxamide hydrochloride
• CID 138039536
• N-({octahydropyrano3,4-cpyrrol-7a-yl}methyl)cyclopropanecarboxamide hydrochloride

• MDL： MFCD31736020
• Inchi： 1S/C12H20N2O2.ClH/c15-11(9-1-2-9)14-8-12-3-4-16-6-10(12)5-13-7-12;/h9-10,13H,1-8H2,(H,14,15);1H
• InChI Key： LOIZCWJMOLSQKX-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CNC(C3CC3)=O)CNCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Topological Polar Surface Area: 50.4